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Compound of Interest
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Cat. No.: B10787875

Get Quote

A deep dive into the preclinical data of CSRM617, a promising small-molecule inhibitor

targeting the ONECUT2 transcription factor, reveals a potential new therapeutic avenue for

advanced prostate cancer. This guide provides a comprehensive comparison of its

performance with supporting experimental data for researchers, scientists, and drug

development professionals.

CSRM617 has emerged as a selective small-molecule inhibitor of the transcription factor

ONECUT2 (OC2), a master regulator implicated in lethal prostate cancer and suppression of

the androgen axis.[1][2] Preclinical studies demonstrate its potential in inhibiting tumor growth

and metastasis in castration-resistant prostate cancer (CRPC) models. This guide synthesizes

the available clinical trial data, experimental protocols, and key visualizations to offer an

objective comparison with other alternatives.

Quantitative Data Summary
The following tables summarize the key quantitative data from in vitro and in vivo studies on

CSRM617.
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Parameter Value Assay Type Source

Binding Affinity (Kd) 7.43 µM SPR Assays [1]

Target
ONECUT2 (OC2)-

HOX domain
Direct Binding Assay [1]

Table 1: Binding Affinity of CSRM617. This table shows the dissociation constant (Kd) of

CSRM617 for its target, the ONECUT2-HOX domain, as determined by Surface Plasmon

Resonance (SPR) assays.

Cell Line
IC50 Value
(µM)

Assay Type Duration Source

22Rv1

Correlated with

OC2 RNA

expression

Cell Growth

Inhibition
48 hours [2]

PC-3

Correlated with

OC2 RNA

expression

Cell Growth

Inhibition
48 hours [1]

LNCaP

Correlated with

OC2 RNA

expression

Cell Growth

Inhibition
48 hours [1]

C4-2

Correlated with

OC2 RNA

expression

Cell Growth

Inhibition
48 hours [1]

Table 2: In Vitro Efficacy of CSRM617 in Prostate Cancer Cell Lines. This table presents the

half-maximal inhibitory concentration (IC50) of CSRM617 in various prostate cancer cell lines.

The efficacy is noted to be correlated with the expression level of ONECUT2.[2]
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Animal
Model

Dosage
Administrat
ion Route

Treatment
Duration

Outcome Source

SCID mice

with 22Rv1

xenograft

50 mg/kg p.o. (daily) 20 days
Inhibition of

tumor growth
[3]

Nude mice

with 22Rv1

subcutaneou

s implant

Not specified Not specified Not specified

Significant

reduction in

tumor volume

and weight

[4]

SCID mice

with

luciferase-

tagged

22Rv1

intracardiac

injection

50 mg/kg Daily Not specified

Significant

reduction in

the onset and

growth of

diffuse

metastases

[4]

Table 3: In Vivo Efficacy of CSRM617. This table summarizes the results of in vivo studies of

CSRM617 in mouse models of prostate cancer, demonstrating its anti-tumor and anti-

metastatic effects.

Signaling Pathway and Mechanism of Action
CSRM617 functions by directly binding to the HOX domain of ONECUT2, a transcription factor

that acts as a master regulator in lethal prostate cancer.[1][4] ONECUT2 suppresses the

androgen receptor (AR) transcriptional program, and its inhibition by CSRM617 leads to the

induction of apoptosis.[1][2] This apoptotic process is evidenced by the increased expression of

cleaved Caspase-3 and PARP.[1][3][4] Furthermore, CSRM617 has been shown to down-

regulate PEG10, a gene directly regulated by ONECUT2, which can serve as a biomarker for

the drug's bioactivity.[4]
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Caption: Mechanism of action of CSRM617.

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

Cell Growth Inhibition Assay
Prostate cancer cell lines (PC-3, 22RV1, LNCaP, C4-2) were treated with CSRM617 at

concentrations ranging from 0.01 to 100 μM for 48 hours.[1] Cell viability was assessed to

determine the inhibitory effect of the compound on cell growth.

Apoptosis Induction Analysis
22Rv1 cells were treated with CSRM617 at concentrations of 10-20 μM for 48 hours or 20 μM

for 72 hours.[1][3] The induction of apoptosis was evaluated by detecting the presence of

cleaved Caspase-3 and PARP, which are markers of apoptosis.[1]

In Vivo Tumor Growth Inhibition Study
SCID mice were implanted with 22Rv1 xenografts.[3] Once tumors were established, the mice

were treated daily with CSRM617 at a dose of 50 mg/kg via oral gavage for 20 days.[3] Tumor

growth was monitored and compared to a vehicle-treated control group.
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In Vivo Metastasis Study
Luciferase-tagged 22Rv1 cells were injected intracardially into SCID mice to establish a model

of metastasis.[4] Two days after injection, mice were treated daily with 50 mg/kg of CSRM617
or a vehicle control.[4] The development and growth of metastases were monitored.

Tumor Growth Study Metastasis Study
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Caption: In vivo experimental workflows.

Comparison with Other Alternatives
While direct head-to-head clinical trial data for CSRM617 against other therapies is not yet

available, its mechanism of action provides a clear distinction from current standard-of-care

treatments for mCRPC, which primarily target the androgen receptor signaling pathway.

CSRM617's targeting of ONECUT2, a factor that can drive AR-independent growth, suggests it

may be effective in tumors that have developed resistance to AR-targeted therapies.[2][5] This

positions CSRM617 as a potential treatment for a subset of mCRPC patients with high

ONECUT2 expression.[5] Further clinical investigation is required to establish its comparative
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efficacy and safety profile against existing and emerging therapies for advanced prostate

cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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